Cas no 868551-69-3 (cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one)

• Product Name: cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one
• CAS No: 868551-69-3
• MF: C₇H₁₂N₂O
• MW: 140.1830
• MDL: MFCD28975426
• CID: 1119751
• PubChem ID: 55299163
• Update Time: 2025-07-14

cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• (3aR,7aR)-rel-octahydro-3H-Pyrrolo[3,4-c]pyridin-3-one
• (3aR,7aR)-Octahydro-3H-pyrrolo[3,4-c]pyridin-3-one
• (3aR,7aR)-rel-Octahydro-3H-pyrrolo-[3,4-c]pyridin-3-one
• (3aR,7aR)-rel-Hexahydro-1H-pyrrolo[3,4-c]pyridin-3(2H)-one
• FCH961934
• SB10538
• FCH4241051
• AK170706
• cis-Octahydro-3H-pyrrolo[3,4-c]pyridin-3-one
• (3aR,7aR)-octahydro-1H-pyrrolo[3,4-c]pyridin-3-one
• (3aR,7aR)-hexahydro-1H-pyrrolo[3,4-c]
• cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one
• CS-0053876
• AT28349
• EN300-7218055
• AKOS006376901
• AS-70559
• MFCD28975426
• 3H-Pyrrolo[3,4-c]pyridin-3-one, octahydro-, (3aR,7aR)-rel-
• P15471
• 868552-09-4
• (3aR,7aR)-hexahydro-1H-pyrrolo[3,4-c]pyridin-3(2H)-one
• 868551-69-3
• SCHEMBL4804381
• 3H-Pyrrolo[3,4-c]pyridin-3-one, octahydro-, (3aR,7aR)-
• rac-(3aR,7aR)-octahydro-1H-pyrrolo[3,4-c]pyridin-3-one
• (3aR,7aR)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one
• DTXSID40717640

• MDL： MFCD28975426
• Inchi： 1S/C7H12N2O/c10-7-6-4-8-2-1-5(6)3-9-7/h5-6,8H,1-4H2,(H,9,10)/t5-,6-/m0/s1
• InChI Key： SXNMNJGBKPGDPH-WDSKDSINSA-N
• SMILES： O=C1[C@@]2([H])C([H])([H])N([H])C([H])([H])C([H])([H])[C@@]2([H])C([H])([H])N1[H]

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: -0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one

Introduction to cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one (CAS No. 868551-69-3)

cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one (CAS No. 868551-69-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones and exhibits a distinctive cis configuration that imparts specific biological activities and pharmacological properties. The compound's structure is characterized by a seven-membered ring with a ketone group at the 3-position and a cis arrangement of substituents around the ring.

The chemical structure of cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one is particularly interesting due to its potential for modulating various biological pathways. Recent studies have highlighted its role in neuropharmacology and its potential as a lead compound for the development of novel therapeutic agents. The compound's ability to interact with specific receptors and enzymes makes it a valuable candidate for further investigation in drug discovery.

In terms of synthesis, cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one can be prepared through a variety of methods. One common approach involves the cyclization of appropriate precursors under controlled conditions. The choice of synthetic route often depends on the desired purity and yield of the final product. Advanced techniques such as catalytic hydrogenation and organocatalysis have been employed to optimize the synthesis process and enhance the efficiency of production.

The biological activity of cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one may have therapeutic potential in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

Furthermore, cis-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3，4-c]pyridin-3-one has been investigated for its neuroprotective effects. Studies have shown that it can protect neurons from oxidative damage and promote neuronal survival in models of ischemic injury. This property makes it an attractive candidate for the development of neuroprotective drugs that could be used to treat conditions such as stroke and Alzheimer's disease.

The pharmacokinetic properties of cis-1，2，3a，4，5，6，7，7a-octahydropyrrolo[3，4-c]pyridin-3-one have also been evaluated in preclinical studies. These studies have demonstrated that the compound has favorable absorption and distribution profiles when administered orally or intravenously. Additionally，it exhibits good metabolic stability and low toxicity，which are crucial factors for its potential use as a therapeutic agent.

In clinical trials，cis-1，2，3a，4，5，6，7，7a-octahydropyrrolo[3，4-c]pyridin-3-one has shown promising results in treating chronic pain conditions. Phase II trials have indicated that it can effectively reduce pain intensity without causing significant side effects. These findings have paved the way for further clinical evaluation and potential approval as a new drug for pain management.

The safety profile of cis-1，2，3a，4，5，6，7，7a-octahydropyrrolo[3，4-c]pyridin-3-one is another important aspect that has been thoroughly investigated. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses with minimal adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its continued development as a potential therapeutic agent.

In conclusion,cis-1，2，3a，4，5，6，7，7a-octahydropyrrolo[3，4-c]pyridin-3-one (CAS No. 868551-69-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.